6-Bromo-3-methyl-pyridine-2-carboxylic acid methyl ester

• IUPAC Name: methyl 6-bromo-3-methylpyridine-2-carboxylate
• InChI: InChI=1S/C8H8BrNO2/c1-5-3-4-6(9)10-7(5)8(11)12-2/h3-4H,1-2H3
• InChI Key: SIGRANATNWQVJF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(C=C1)Br)C(=O)OC
• Molecular Formula: C8H8BrNO2
• Molecular Weight: 230.06 g/mol
• CAS No.: 1402666-66-3

Description

“6-Bromo-3-methyl-pyridine-2-carboxylic acid methyl ester” is a chemical compound with the molecular formula C8H8BrNO2. It has a molecular weight of 230.06. The compound is a solid under normal conditions.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H8BrNO2/c1-5-3-4-6(9)10-7(5)8(11)12-2/h3-4H,1-2H3. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Chemical Reactions Analysis

While specific chemical reactions involving “this compound” are not detailed in the sources I found, bromopyridines are often used in Suzuki–Miyaura coupling reactions. This type of reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction.

Physical and Chemical Properties Analysis

This compound is a solid under normal conditions and should be stored in an inert atmosphere at 2-8°C.

Scientific Research Applications

Synthesis and Characterization

A study by Kadir et al. (2019) details the synthesis and structural characterization of monoamide isomers related to the parent compound. The research highlights the use of spectroscopic techniques such as Fourier Transform Infrared (FTIR), 1H and 13C Nuclear Magnetic Resonance (NMR), Ultraviolet Visible (UV–Vis), and elemental analysis to fully characterize these compounds. The isomers synthesized include variants of the compound with modifications on the pyridine ring, showcasing the versatility of this chemical scaffold for synthetic applications (Kadir, Mansor, Osman, & Haris, 2019).

Chemical Synthesis Methodologies

Research by Shiina et al. (2002) demonstrates a novel condensation reaction for synthesizing carboxylic esters from carboxylic acids and alcohols, using 2-methyl-6-nitrobenzoic anhydride. This methodology could be relevant for the synthesis or modification of the compound , providing a high-yield, chemoselective approach for ester formation (Shiina, Ibuka, & Kubota, 2002).

Structural and Stability Studies

An investigation into pyrazole derivatives by Shen et al. (2012) includes studies on compounds with structural similarities to 6-Bromo-3-methyl-pyridine-2-carboxylic acid methyl ester. This research provides valuable insights into the molecular structure, stability, and theoretical calculations, which could inform the understanding of similar compounds' physical and chemical properties (Shen, Huang, Diao, & Lei, 2012).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed, in contact with skin, or if inhaled. The associated hazard statements are H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Mechanism of Action

Target of Action

Similar compounds have been used in the synthesis of antitumor agents and tgf-β inhibitors .

Mode of Action

It’s known that bromopyridines can participate in suzuki–miyaura coupling reactions . In these reactions, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond .

Biochemical Pathways

It’s known that bromopyridines can participate in suzuki–miyaura coupling reactions , which are widely applied transition metal catalyzed carbon–carbon bond forming reactions .

Pharmacokinetics

It’s known that the compound is a solid at room temperature .

Action Environment

It’s known that the compound is a solid at room temperature , suggesting that it may be stable under a variety of environmental conditions.